(5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C20H16BrFN2O4S
• Molecular Weight: 479.3 g/mol
• IUPAC Name: (5E)-5-[(2-bromo-4-ethoxy-5-methoxyphenyl)methylidene]-1-(4-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C20H16BrFN2O4S/c1-3-28-17-10-15(21)11(9-16(17)27-2)8-14-18(25)23-20(29)24(19(14)26)13-6-4-12(22)5-7-13/h4-10H,3H2,1-2H3,(H,23,25,29)/b14-8+
• InChI Key: GTIAYSGDORMPDZ-RIYZIHGNSA-N
• Isomeric SMILES: CCOC1=C(C=C(C(=C1)Br)/C=C/2\C(=O)NC(=S)N(C2=O)C3=CC=C(C=C3)F)OC
• SMILES: CCOC1=C(C=C(C(=C1)Br)C=C2C(=O)NC(=S)N(C2=O)C3=CC=C(C=C3)F)OC

Description

(5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione, also known as BEMF, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways involved in cancer cell growth and inflammation. (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Additionally, (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to inhibit the activity of various signaling pathways, such as the NF-κB and MAPK pathways, which are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
(5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been found to have various biochemical and physiological effects. In vitro studies have shown that (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione can induce apoptosis, or programmed cell death, in cancer cells. Additionally, (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been found to reduce the production of reactive oxygen species, which are involved in oxidative stress and inflammation. Furthermore, (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to reduce the expression of various genes involved in cancer cell growth and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is its versatility in various scientific research applications. It has been found to have anti-cancer, anti-inflammatory, and antimicrobial properties, making it a valuable compound for various fields. Additionally, (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has shown low toxicity in vitro, indicating its potential for use in future studies. However, one of the limitations of (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione research. One potential direction is to investigate the potential use of (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione in combination with other anti-cancer drugs to enhance their effectiveness. Additionally, further studies are needed to explore the mechanism of action of (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione and its potential applications in other fields, such as neurodegenerative diseases. Furthermore, the development of more water-soluble forms of (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione could expand its potential for use in various experiments.
In conclusion, (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a novel compound with potential applications in various fields. Its anti-cancer, anti-inflammatory, and antimicrobial properties make it a valuable compound for scientific research. While further studies are needed to fully understand its mechanism of action and potential applications, (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione shows promise for future research.

Synthesis Methods

(5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione can be synthesized through a multi-step process involving the reaction of 2-bromo-4-ethoxy-5-methoxybenzaldehyde with 4-fluorobenzaldehyde in the presence of a base. The resulting compound is then reacted with thiourea to form the final product.

Scientific Research Applications

(5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has shown promising results in various scientific research applications. It has been found to have anti-cancer properties in vitro, inhibiting the growth of various cancer cell lines. Additionally, (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to have anti-inflammatory properties, reducing the production of inflammatory cytokines in vitro. Furthermore, (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been found to have antimicrobial properties, inhibiting the growth of various bacterial and fungal strains.